Cas no 2228731-54-0 (1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol)

• Product Name: 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol
• CAS No: 2228731-54-0
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 5979191
• PubChem ID: 165945192
• Update Time: 2025-10-30

1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol
• EN300-1952447
• 2228731-54-0

• Inchi： 1S/C9H8F2N2O/c10-9(11)8(14)5-1-2-6-7(3-5)13-4-12-6/h1-4,8-9,14H,(H,12,13)
• InChI Key： BYMYKEXQQONTDI-UHFFFAOYSA-N
• SMILES： FC(C(C1=CC=C2C(=C1)NC=N2)O)F

Computed Properties

• Exact Mass: 198.06046921g/mol
• Monoisotopic Mass: 198.06046921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol

Chemical Profile of 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol (CAS No. 2228731-54-0)

The compound 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol, identified by its CAS number 2228731-54-0, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a benzodiazole core and a difluoroethanol substituent, has garnered attention due to its unique structural and pharmacological properties. The benzodiazole moiety is well-known for its role in central nervous system modulation, while the introduction of fluorine atoms enhances metabolic stability and binding affinity. Recent studies have highlighted the potential of this scaffold in developing novel therapeutic agents.

One of the most compelling aspects of 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol is its versatility in drug design. The difluoroethanol group not only improves solubility but also allows for further functionalization, enabling chemists to tailor the molecule for specific biological targets. In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced bioavailability and resistance to enzymatic degradation. This compound exemplifies how strategic fluorination can be leveraged to create more effective pharmacological entities.

Current research in the field of benzodiazole derivatives has expanded beyond traditional anxiolytic and sedative applications. Studies have demonstrated that modifications in the benzodiazole ring can lead to compounds with novel mechanisms of action. For instance, the presence of a fluoro-substituent can alter electronic properties, influencing receptor binding affinity and selectivity. This has opened up new avenues for treating neurological disorders such as epilepsy and cognitive impairments. The compound CAS No. 2228731-54-0 is being investigated for its potential as a lead candidate in these therapeutic areas.

The synthesis of 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol presents an interesting challenge due to the necessity of maintaining regioselectivity during fluorination and functional group interconversion. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to achieve high yields and purity. These advancements not only facilitate the production of this compound but also contribute to broader improvements in synthetic organic chemistry. The efficiency of these methods ensures that researchers can explore more complex derivatives without compromising on quality.

In terms of pharmacokinetic properties, the incorporation of fluorine atoms into the molecule significantly impacts its metabolic profile. Fluorinated compounds often exhibit longer half-lives and reduced clearance rates, making them more suitable for once-daily dosing regimens. This is particularly advantageous in chronic disease management where patient compliance is crucial. Preliminary pharmacokinetic studies on CAS No. 2228731-54-0 have shown promising results, supporting its potential as a viable therapeutic option.

The biological activity of 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol has been extensively evaluated through both in vitro and in vivo assays. These studies have revealed that the compound interacts with multiple targets beyond traditional benzodiazole receptors. For example, recent findings suggest that it may modulate GABAergic pathways through allosteric mechanisms, offering a distinct advantage over conventional benzodiazepines which are associated with tolerance and dependence risks. This novel mechanism of action positions the compound as a promising candidate for developing next-generation anxiolytics.

Another area of interest is the potential use of this compound in combination therapies. The multifaceted interactions observed with various biological targets make it an ideal candidate for synergistic drug regimens. By pairing CAS No. 2228731-54-0 with other agents targeting complementary pathways, researchers aim to enhance therapeutic efficacy while minimizing side effects. Such combinatorial approaches are particularly relevant in treating complex neurological disorders where single-target drugs often fall short.

The future directions for research on benzodiazole derivatives like 1-(1H-1,3-benzodiazol-5-yl)-2,2-difluoroethan-1-ol (CAS No. 2228731-54-0) are promising and multifaceted. Advances in computational chemistry and artificial intelligence are enabling more rapid identification of lead compounds through virtual screening methods. Additionally, structural biology techniques such as X-ray crystallography and cryo-electron microscopy are providing invaluable insights into molecular interactions at an atomic level. These tools will be instrumental in optimizing the compound's pharmacological profile before moving into clinical trials.

In conclusion,CAS No. 2228731-54-0 represents a significant step forward in medicinal chemistry due to its unique structural features and promising biological activities。 The combination of a benzodiazole core with a difluoroethanol substituent offers a versatile platform for developing novel therapeutics。 Ongoing research aims to fully exploit its potential by refining synthetic methodologies、 exploring new mechanisms of action、and evaluating its efficacy in clinical settings。 As our understanding of fluorinated compounds continues to grow， so too will the applications of this remarkable molecule。